2-(2,4-Difluoro-phenoxy)-propylamine

• Molecular Formula: C9H11F2NO
• Molecular Weight: 187.19 g/mol
• IUPAC Name: 2-(2,4-difluorophenoxy)propan-1-amine
• InChI: InChI=1S/C9H11F2NO/c1-6(5-12)13-9-3-2-7(10)4-8(9)11/h2-4,6H,5,12H2,1H3
• InChI Key: OGHSHFWUSKEMIC-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)OC1=C(C=C(C=C1)F)F

Description

2-(2,4-Difluoro-phenoxy)-propylamine is a fluorinated alkylamine derivative characterized by a propylamine backbone linked to a 2,4-difluorophenoxy group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4-Difluoro-phenoxy)-propylamine typically involves the reaction of 2,4-difluorophenol with a suitable propylamine derivative. One common method involves the nucleophilic substitution reaction where 2,4-difluorophenol reacts with 1-bromo-3-chloropropane in the presence of a base such as potassium carbonate to form 2-(2,4-difluorophenoxy)-propylamine .

Industrial Production Methods

Industrial production of 2-(2,4-Difluoro-phenoxy)-propylamine may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

2-(2,4-Difluoro-phenoxy)-propylamine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: The difluorophenoxy group can participate in nucleophilic substitution reactions, leading to the formation of various substituted products.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions typically involve bases like potassium carbonate or sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield difluorophenoxy oxides, while substitution reactions can produce a variety of substituted phenoxy derivatives.

Scientific Research Applications

2-(2,4-Difluoro-phenoxy)-propylamine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme kinetics and inhibition, particularly in the context of aldehyde oxidase.

Industry: The compound is used in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(2,4-Difluoro-phenoxy)-propylamine involves its interaction with specific molecular targets. For instance, in medicinal chemistry, it may act as an inhibitor of certain enzymes or receptors, thereby modulating biological pathways. The exact mechanism depends on the specific application and the molecular targets involved .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional properties of 2-(2,4-Difluoro-phenoxy)-propylamine can be contextualized by comparing it to related propylamine derivatives. Below is a detailed analysis:

Table 1: Structural and Functional Comparison of Propylamine Derivatives

Compound Name	Molecular Formula	Key Substituents	Applications/Findings	References
2-(2,4-Difluoro-phenoxy)-propylamine	C₉H₁₁F₂NO	2,4-Difluorophenoxy	Hypothesized roles in receptor modulation or hypoxia targeting (based on analogues)
2-(4-Fluorophenoxy)-propylamine HCl	C₉H₁₁FNO·HCl	4-Fluorophenoxy	Used in synthetic intermediates; pharmacological potential inferred from fluorinated analogues
[4-(2,2-Difluoroethoxy)phenyl]methyl(propyl)amine	C₁₂H₁₇F₂NO	2,2-Difluoroethoxy, benzyl	Demonstrated in CO₂ capture solvent research; branched fluorinated chains enhance thermal stability
Bis-pTFN-1 (N,N-bis(p-CF₃-benzyl)-3-(2-nitroimidazolyl)propylamine)	C₂₄H₂₃F₆N₅O₂·HCl	p-Trifluoromethylbenzyl, nitroimidazole	Hypoxia-selective cytotoxicity (15.5-fold selectivity); 19F-MRS probe candidate
N-(2,4-Difluorophenyl-pyridinylmethyl)propan-1-amine	C₁₅H₁₆F₂N₂	2,4-Difluorophenyl, pyridinylmethyl	Receptor-targeting ligand (e.g., Sig-1R modulation)
Propylamine (unsubstituted)	C₃H₉N	None	Found in extraterrestrial samples (e.g., Ryugu asteroid); thermal degradation studies

Key Findings from Comparative Studies

Fluorination Effects: Fluorine substituents (e.g., 2,4-difluoro, 4-fluoro) enhance metabolic stability and binding interactions. For example, 2-(4-Fluorophenoxy)-propylamine HCl shows improved pharmacokinetic profiles compared to non-fluorinated analogues . In hypoxia-targeting compounds like Bis-pTFN-1, trifluoromethyl groups increase lipophilicity, facilitating cellular uptake and selectivity .

Biological Activity :

• Propylamine derivatives with nitroimidazole groups (e.g., Bis-pTFN-1) exhibit hypoxia-selective cytotoxicity, critical for cancer therapeutics .
• Substitution with pyridinylmethyl groups (e.g., N-(2,4-difluorophenyl-pyridinylmethyl)propan-1-amine) enhances receptor affinity, as seen in Sig-1R ligands .

Thermal and Chemical Stability :

• Branched fluorinated chains (e.g., 2,2-difluoroethoxy in [4-(2,2-Difluoroethoxy)phenyl]methyl(propyl)amine) improve resistance to thermal degradation, relevant for industrial solvents .
• Unsubstituted propylamine, detected in carbonaceous chondrites, degrades preferentially compared to branched isomers like isopropylamine .

Synthetic Utility :

• Propylamine serves as a precursor in lactamization reactions, yielding N-propyl analogues with 30–96% efficiency .
• Quaternization of tertiary amines (e.g., methyl iodide treatment) generates stable ammonium derivatives, useful in catalysis or drug delivery .

Biological Activity

2-(2,4-Difluoro-phenoxy)-propylamine is an organic compound that has garnered attention due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The compound features a propylamine group linked to a 2,4-difluorophenoxy moiety. This unique structure contributes to its biological activity, particularly in modulating various receptor systems.

Research indicates that 2-(2,4-Difluoro-phenoxy)-propylamine interacts with several biological targets:

• Nicotinic Acetylcholine Receptors (nAChRs) : It has been shown to modulate α7 nAChRs, which are implicated in cognitive functions and neuroprotection. The compound exhibits significant activity with an effective concentration (EC50) in the nanomolar range, indicating potent receptor modulation .
• Antiviral Activity : Preliminary studies suggest that derivatives of this compound may exhibit antiviral properties, similar to other fluorinated compounds that have shown effectiveness against viral replication .

Biological Activity Data

A summary of the biological activity and pharmacological effects of 2-(2,4-Difluoro-phenoxy)-propylamine is presented in the following table:

Activity	Description	Reference
α7 nAChR Modulation	Potent modulator with EC50 values in the nanomolar range
Antiviral Potential	Exhibits antiviral properties against various viruses
Cytotoxicity	Low cytotoxicity observed in preliminary assays

Case Studies

Several studies have highlighted the potential therapeutic applications of 2-(2,4-Difluoro-phenoxy)-propylamine:

• Neuroprotective Effects : A study demonstrated that compounds similar to 2-(2,4-Difluoro-phenoxy)-propylamine could protect neuronal cells from apoptosis induced by oxidative stress. This suggests a role in neurodegenerative diseases .
• Antiviral Efficacy : In vitro experiments showed that derivatives of this compound significantly reduced viral loads in cell cultures infected with various RNA viruses. The mechanism appears to involve inhibition of viral entry and replication processes .
• Behavioral Studies : Animal models treated with this compound exhibited improved cognitive functions, supporting its potential use in treating cognitive impairments associated with aging or neurodegenerative conditions .